2-Ethyl-2-[(1,2-oxazole-3-carbonylamino)methyl]butanoic acid

• IUPAC Name: 2-ethyl-2-[(1,2-oxazole-3-carbonylamino)methyl]butanoic acid
• InChI: InChI=1S/C11H16N2O4/c1-3-11(4-2,10(15)16)7-12-9(14)8-5-6-17-13-8/h5-6H,3-4,7H2,1-2H3,(H,12,14)(H,15,16)
• InChI Key: RDDIJVCGGDXXBO-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CNC(=O)C1=NOC=C1)C(=O)O
• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol

Description

2-Ethyl-2-[(1,2-oxazole-3-carbonylamino)methyl]butanoic acid, also known as etomoxir, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of carnitine palmitoyltransferase 1 (CPT1), an enzyme that plays a critical role in fatty acid metabolism. Etomoxir has been shown to have a range of biochemical and physiological effects, and its use in laboratory experiments has yielded valuable insights into metabolic pathways and disease mechanisms.

Mechanism of Action

Etomoxir works by inhibiting CPT1, which is an enzyme that facilitates the transport of long-chain fatty acids into mitochondria for oxidation. By blocking this enzyme, 2-Ethyl-2-[(1,2-oxazole-3-carbonylamino)methyl]butanoic acid prevents the oxidation of fatty acids and promotes the use of alternative energy sources such as glucose. This can have a range of effects on cellular metabolism and signaling pathways.
Biochemical and Physiological Effects:
Etomoxir has been shown to have a range of biochemical and physiological effects. In addition to inhibiting fatty acid oxidation, it can also alter cellular signaling pathways and gene expression. It has been shown to have anti-inflammatory effects, and may be useful in the treatment of various inflammatory diseases. It has also been investigated as a potential treatment for heart failure, as it can improve cardiac function and reduce the risk of arrhythmias.

Advantages and Limitations for Lab Experiments

The use of 2-Ethyl-2-[(1,2-oxazole-3-carbonylamino)methyl]butanoic acid in laboratory experiments has several advantages. Its ability to inhibit CPT1 allows researchers to investigate the role of fatty acid oxidation in various disease states and metabolic pathways. It can also be used to study the effects of altered metabolism on cellular signaling pathways and gene expression. However, there are also some limitations to its use. Etomoxir can be toxic to cells at high concentrations, and its effects on cellular metabolism may not be entirely specific to fatty acid oxidation.

Future Directions

There are several potential future directions for research involving 2-Ethyl-2-[(1,2-oxazole-3-carbonylamino)methyl]butanoic acid. One area of interest is the development of more specific inhibitors of CPT1, which could allow for more precise manipulation of fatty acid oxidation pathways. Another potential direction is the investigation of 2-Ethyl-2-[(1,2-oxazole-3-carbonylamino)methyl]butanoic acid's effects on cellular metabolism in different disease states, such as cancer and diabetes. Finally, the development of new methods for delivering 2-Ethyl-2-[(1,2-oxazole-3-carbonylamino)methyl]butanoic acid to specific tissues or cell types could allow for more targeted investigations of its effects on cellular metabolism and signaling pathways.

Synthesis Methods

Etomoxir can be synthesized through a multi-step process involving the reaction of various chemical reagents. One commonly used method involves the condensation of 3-aminooxazolidin-2-one with ethyl 2-bromo-2-methylbutyrate, followed by hydrolysis and subsequent reaction with a base to form the final product.

Scientific Research Applications

Etomoxir has been used extensively in scientific research, particularly in the fields of metabolism and cardiovascular disease. Its ability to inhibit CPT1 has made it a valuable tool for studying fatty acid oxidation pathways and their role in various disease states. It has also been used to investigate the effects of altered fatty acid metabolism on cellular signaling pathways and gene expression.